Cas no 667413-76-5 (2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid)

• Product Name: 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid
• CAS No: 667413-76-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 1076347
• Update Time: 2025-06-09

2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid
• AC1LTFPW
• ALBB-000887
• BBL017300
• CTK5C5143
• MolPort-000-889-579
• SBB030066
• STK443125

• Inchi： 1S/C11H13NO5/c1-7-6-8(4-5-9(7)12(15)16)17-11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： DFBNIRPZFNMCGB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C)C=1)[N+](=O)[O-])C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 239.07900
• Monoisotopic Mass: 239.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3

Experimental Properties

• Density: 1.287
• Boiling Point: 405°C at 760 mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.556
• PSA: 92.35000
• LogP: 2.66840

2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid

Comprehensive Overview of 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid (CAS No. 667413-76-5)

2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid (CAS No. 667413-76-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique nitrophenoxy and propanoic acid functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and advanced materials.

The molecular structure of 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid features a methyl group at the 2-position of the propanoic acid moiety, which enhances its steric hindrance and influences its reactivity. The presence of the 3-methyl-4-nitrophenoxy group introduces electron-withdrawing characteristics, making this compound particularly useful in nucleophilic substitution reactions. Such properties are highly sought after in the development of herbicides, pharmaceutical intermediates, and dye precursors, aligning with current trends in sustainable agriculture and green chemistry.

In recent years, the demand for nitrophenoxy derivatives like 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid has surged due to their role in creating high-performance polymers and photoactive materials. These applications are particularly relevant in the context of renewable energy and smart materials, where researchers are investigating their use in organic photovoltaics and light-responsive systems. The compound's ability to absorb UV light and undergo photochemical transformations makes it a promising candidate for next-generation optical materials.

From a synthetic perspective, 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid is often synthesized via the Williamson ether synthesis, leveraging the reactivity of its phenolic precursor. This method is favored for its high yield and scalability, which are critical for industrial applications. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. Such flexibility is driving innovation in drug discovery and material science, where custom-designed molecules are in high demand.

Environmental and safety considerations are also paramount when working with 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to minimize risks. Researchers are increasingly focusing on green synthesis methods to reduce the environmental footprint of its production, aligning with global initiatives like the UN Sustainable Development Goals. This focus on sustainability is resonating with both academic and industrial stakeholders, who prioritize eco-friendly chemical processes.

In the pharmaceutical sector, 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid is being explored as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its structural motifs are similar to those found in commercially successful drugs, making it a compelling candidate for medicinal chemistry research. The compound's potential to inhibit specific enzymes or receptors is under investigation, with preliminary studies showing promising results in in vitro models.

Another area of growing interest is the use of 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid in analytical chemistry. Its UV-absorbing properties make it suitable for use as a chromatographic standard or fluorescent probe, aiding in the detection and quantification of other compounds. This application is particularly valuable in environmental monitoring and food safety testing, where precision and reliability are critical.

Looking ahead, the versatility of 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid ensures its continued relevance in multiple scientific disciplines. As research into bioactive compounds and advanced materials progresses, this compound is likely to play a pivotal role in groundbreaking discoveries. Its combination of structural features, reactivity, and applicability positions it as a key player in the future of chemical innovation.